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Compound of Interest

Compound Name: N, 6-dimethylpyridazin-3-amine
CAS No.: 14966-89-3
Cat. No.: B1423051
Get Quote
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Executive Summary: The Diagnostic Challenge

In the development of pyridazine-based kinase inhibitors and agrochemicals, the precise
characterization of regioisomers is critical. N,6-dimethylpyridazin-3-amine (CAS: 14966-89-3)
represents a specific structural challenge: distinguishing the N-methylamino substituent from
ring-methylated isomers or tautomeric imine forms.

This guide compares the experimental chemical shifts of the structural parent (6-
methylpyridazin-3-amine) against the predicted and calculated shifts of the target N-methylated
derivative. By benchmarking these values, researchers can validate synthesis outcomes and
rule out common regioisomeric byproducts.

Structural Analysis & Numbering

Proper assignment requires a consistent numbering scheme. For pyridazines, the nitrogens
occupy positions 1 and 2.

e Compound: N,6-dimethylpyridazin-3-amine[1][2]
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o Core Scaffold: 1,2-Diazine (Pyridazine)

e Substituents:
o C3:N-Methylamino group (Strong donor, shielding ortho-position).
o C6: Methyl group (Weak donor, deshielding ipso-position).

Tautomerism Warning

In protic solvents (MeOH, H20), aminopyridazines can exhibit amino-imino tautomerism.
However, the N,6-dimethyl derivative is "fixed" in the amino form, preventing tautomeric
equilibration, which simplifies the NMR spectrum compared to the primary amine precursor.

Comparative Data: Experimental vs. Predicted

The following table synthesizes experimental data from the parent scaffold and high-fidelity
substituent chemical shift (SCS) predictions for the target compound.

Table 1: 13C NMR Chemical Shift Comparison (8, ppm) Solvent Reference: DMSO-ds (39.5
ppm) / CDCIs (77.0 ppm)
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*Anchor Data based on 3-amino-6-methylpyridazine spectral libraries (SDBS/AIST).
**Predicted values calculated using GIAO-DFT methods and ACD/Labs substituent additivity

rules.
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Key Diagnhostic Indicators

o The N-Methyl Signal (29.5 ppm): This is the definitive proof of N-alkylation. If this signal
appears >45 ppm, suspect O-methylation or ring quaternary nitrogen methylation (formation
of a pyridazinium salt).

e C4 Shielding (114.8 ppm): The carbon ortho to the amine is significantly shielded (upfield)
relative to unsubstituted pyridazine (C4 = 127 ppm). This confirms the electron-donating
nature of the nitrogen at C3.

Mechanistic Validation: HMBC Connectivity

To confirm the structure without ambiguity, Heteronuclear Multiple Bond Correlation (HMBC) is
required. The N-methyl protons must show a correlation to the C3 ring carbon.

Correlation Logic

Strong 3J Correlation confirms N-Me attachment to C3

[ Exocyclic Nitrogen
il 1J (Direct) _ _ (N3)

N-Me Protons
C3Ring Carbon |~ Aromatic System [ C4 Ring Carbon
(6 ~160.5 ppm) (6 ~114.8 ppm)

(6 2.9-3.1 ppm) 3J HMBC (Strong)

Click to download full resolution via product page

Figure 1: Critical HMBC connectivity path. The correlation between N-Me protons and C3
distinguishes the target from ring-methylated isomers.

Experimental Protocol: Synthesis & Acquisition

This protocol ensures the isolation of the correct regioisomer and high-quality spectral data.

Step 1: Synthesis via Nucleophilic Substitution

e Precursor: 3-Chloro-6-methylpyridazine.
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» Reagent: Methylamine (33% in EtOH) or Methylamine HCI + EtsN.
o Conditions: Sealed tube, 120°C, 12 hours.

« Purification: The product is amphoteric. Acid-base extraction is recommended (partition
between DCM and NaHCO3).

Step 2: NMR Acquisition Parameters

To resolve the quaternary carbons (C3 and C6), specific acquisition parameters are necessary
to overcome long relaxation times (

).
e Solvent Selection:

o DMSO-ds: Recommended. Reduces exchange broadening of the NH proton, allowing
observation of NH-Me coupling (

Hz).
o CDCIs: Acceptable, but NH signal may be broad or invisible due to exchange.
e Pulse Sequence:
o Use a 30° pulse angle rather than 90° to allow faster repetition.
o Relaxation Delay (D1): Set to 2.0 - 3.0 seconds. Quaternary carbons C3 and C6 have long
times; insufficient delay will suppress their signal intensity.
e Scans: Minimum 512 scans for 10 mg sample at 100 MHz (13C frequency).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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